Cas no 2034338-57-1 (2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine)

• Product Name: 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine
• CAS No: 2034338-57-1
• MF: C₁₇H₂₀N₆O₂
• MW: 340.379702568054
• CID: 5551720
• PubChem ID: 91816937
• Update Time: 2025-07-03

2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• AKOS025323032
• F6513-1282
• pyrazin-2-yl(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)methanone
• 2034338-57-1
• [4-(pyrazine-2-carbonyl)piperazin-1-yl]-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)methanone
• 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine

• Inchi： 1S/C17H20N6O2/c24-16(14-11-13-3-1-2-6-23(13)20-14)21-7-9-22(10-8-21)17(25)15-12-18-4-5-19-15/h4-5,11-12H,1-3,6-10H2
• InChI Key： MDYLCKGLVZTEIU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2CCCCN2N=1)N1CCN(C(C2C=NC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 340.16477390g/mol
• Monoisotopic Mass: 340.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine

Introduction to 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine (CAS No. 2034338-57-1)

2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine (CAS No. 2034338-57-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds with potential therapeutic applications. Its unique structural features and pharmacological properties make it a promising candidate for the development of new drugs targeting various diseases.

The structure of 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine consists of a pyrazine core linked to a piperazine ring through a carbonyl group. The piperazine ring is further functionalized with a 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl moiety. This intricate structure provides the compound with a high degree of molecular complexity and versatility, which can be exploited for various biological activities.

Recent studies have shown that 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine exhibits potent antiproliferative and anti-inflammatory properties. These activities are attributed to its ability to modulate key signaling pathways involved in cell proliferation and inflammation. For instance, the compound has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses.

In addition to its anti-inflammatory effects, 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine has also demonstrated significant antitumor activity. Preclinical studies have shown that it can effectively suppress the growth of various cancer cell lines by inducing apoptosis and inhibiting angiogenesis. These findings suggest that the compound may have potential as a therapeutic agent for the treatment of cancer.

The pharmacokinetic properties of 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine have been extensively studied to evaluate its suitability for clinical applications. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine. These efforts include the synthesis of analogs with improved potency and reduced toxicity. For example, modifications to the pyrazole and pyridine moieties have been shown to enhance the compound's binding affinity to specific receptors and improve its selectivity for target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising activity against certain types of cancer. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carbonyl}piperazine-1-carbonyl)pyrazine (CAS No. 2034338-57-1) represents a promising candidate in the development of new therapeutic agents for treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.